Cas no 1464091-66-4 (3-Benzyl-2-methylpyridin-4-amine)

3-Benzyl-2-methylpyridin-4-amine is a pyridine derivative with a benzyl substituent at the 3-position and a methyl group at the 2-position, featuring an amine functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural framework allows for further functionalization, making it valuable for constructing complex molecules. The benzyl and methyl groups enhance steric and electronic properties, influencing reactivity and selectivity in chemical transformations. The amine group provides a handle for derivatization, enabling the formation of amides, imines, or other nitrogen-containing functionalities. Suitable for research applications requiring tailored pyridine-based scaffolds.
3-Benzyl-2-methylpyridin-4-amine structure
1464091-66-4 structure
Product Name:3-Benzyl-2-methylpyridin-4-amine
CAS No:1464091-66-4
MF:C13H14N2
MW:198.263662815094
CID:3162985
PubChem ID:71743631
Update Time:2025-11-06

3-Benzyl-2-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyl-2-methylpyridin-4-amine
    • 1464091-66-4
    • CS-D1297
    • 4-Pyridinamine, 2-methyl-3-(phenylmethyl)-
    • DTXSID401267930
    • MDL: MFCD26406728
    • Inchi: 1S/C13H14N2/c1-10-12(13(14)7-8-15-10)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H2,14,15)
    • InChI Key: YWQXDJMTVBEQGO-UHFFFAOYSA-N
    • SMILES: N1C=CC(=C(C=1C)CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 198.115698455g/mol
  • Monoisotopic Mass: 198.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

3-Benzyl-2-methylpyridin-4-amine Pricemore >>

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Additional information on 3-Benzyl-2-methylpyridin-4-amine

Comprehensive Analysis of 3-Benzyl-2-methylpyridin-4-amine (CAS No. 1464091-66-4): Properties, Applications, and Industry Insights

3-Benzyl-2-methylpyridin-4-amine (CAS No. 1464091-66-4) is a specialized organic compound with a pyridine core structure, featuring a benzyl group at the 3-position and a methyl group at the 2-position. This heterocyclic amine has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular formula C13H14N2 and molecular weight of 198.26 g/mol make it an interesting candidate for various synthetic applications.

Recent studies highlight the growing importance of pyridine derivatives like 3-Benzyl-2-methylpyridin-4-amine in drug discovery. Researchers are particularly interested in its potential as a pharmacophore in central nervous system (CNS) therapeutics. The compound's amine functionality at the 4-position allows for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Many users searching for "pyridine-based drug candidates" or "amine-containing heterocycles" will find this compound particularly relevant to their research interests.

The synthesis of CAS 1464091-66-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Current industry trends show increased demand for high-purity research chemicals like this, driven by the expansion of contract research organizations (CROs) and academic laboratories worldwide.

From an applications perspective, 3-Benzyl-2-methylpyridin-4-amine serves as a valuable building block in medicinal chemistry. Its structural features make it suitable for developing kinase inhibitors, receptor modulators, and other bioactive molecules. The compound's lipophilicity and hydrogen bonding capacity contribute to its potential in drug design, addressing common search queries about "improving drug bioavailability" and "optimizing lead compounds."

Quality control measures for 1464091-66-4 are critical, with specifications typically including ≥95% purity by HPLC. Storage recommendations generally suggest keeping the compound at 2-8°C in a dry environment. These parameters align with current good manufacturing practice (cGMP) standards, a topic frequently searched by quality assurance professionals in the chemical industry.

The global market for fine chemicals like 3-Benzyl-2-methylpyridin-4-amine is projected to grow steadily, supported by increasing R&D investments in life sciences. Emerging trends in green chemistry are also influencing the synthesis approaches for such compounds, with researchers exploring more sustainable routes that minimize waste and energy consumption.

Safety data for CAS 1464091-66-4 indicates standard laboratory precautions should be followed when handling this material. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. This information addresses common search queries about "chemical handling procedures" and "laboratory safety standards."

In conclusion, 3-Benzyl-2-methylpyridin-4-amine represents an important chemical intermediate with diverse applications in pharmaceutical research and development. Its structural versatility and potential biological activity make it a compound of continuing interest to medicinal chemists and researchers exploring novel therapeutic agents. As the chemical industry evolves, compounds like this will likely play increasingly important roles in addressing current healthcare challenges.

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